Cas no 2408969-50-4 (4-Oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic)

• Product Name: 4-Oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic
• CAS No: 2408969-50-4
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• CID: 5327701
• Update Time: 2025-11-01

4-Oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic Chemical and Physical Properties

Names and Identifiers

• 4-oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic
• 4-oxo-3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid
• Z4135117374
• 4-Oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic

• Inchi： 1S/C8H5N3O3/c12-7-5-1-4(8(13)14)2-9-6(5)10-3-11-7/h1-3H,(H,13,14)(H,9,10,11,12)
• InChI Key： WMWDEGTZSNZEAL-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=NC=2N=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 302
• XLogP3: -0.5
• Topological Polar Surface Area: 91.6

Additional information on 4-Oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic

4-Oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic Acid (CAS No. 2408969-50-4): An Emerging Compound in Medicinal Chemistry

4-Oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 2408969-50-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of 4-Oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid is characterized by a pyrido[2,3-d]pyrimidine core with a keto group at the 4-position and a carboxylic acid moiety at the 6-position. This specific arrangement of functional groups imparts the compound with unique chemical and biological properties. The keto group at the 4-position is particularly noteworthy as it can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity.

Recent studies have highlighted the potential of 4-Oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid in various therapeutic areas. One of the most promising applications is in anticancer therapy. Research has shown that this compound exhibits potent cytotoxic effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key enzymes involved in DNA replication and repair, leading to cell cycle arrest and apoptosis.

In addition to its anticancer properties, 4-Oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid has also been investigated for its antiviral activity. Studies have demonstrated that this compound can effectively inhibit the replication of various viruses, including influenza and hepatitis C viruses. The antiviral mechanism is thought to involve the disruption of viral protein synthesis and assembly processes.

The pharmacokinetic properties of 4-Oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid have also been studied extensively. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further development as a therapeutic agent.

Furthermore, toxicity studies have shown that 4-Oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid is well-tolerated at therapeutic doses. Animal models have not reported significant adverse effects at concentrations effective for inhibiting cancer cell growth or viral replication. This low toxicity profile enhances its potential as a safe and effective drug candidate.

The synthesis of 4-Oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid has been optimized using modern synthetic techniques. One common approach involves the condensation of appropriate precursors followed by cyclization and oxidation steps. The high yield and purity of the synthesized compound make it suitable for large-scale production and clinical trials.

In conclusion, 4-Oxo-1,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid (CAS No. 2408969-50-4) represents a promising lead compound in medicinal chemistry with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in anticancer and antiviral therapies. Ongoing research continues to explore its full potential and optimize its use in clinical settings.